2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-fluorophenyl)methyl]-4-(3-phenylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C22H29FN2O/c23-22-11-5-4-10-20(22)17-25-15-14-24(18-21(25)12-16-26)13-6-9-19-7-2-1-3-8-19/h1-5,7-8,10-11,21,26H,6,9,12-18H2
• InChI Key: DWCLDAAZENFXKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(CN1CCCC2=CC=CC=C2)CCO)CC3=CC=CC=C3F
• Molecular Formula: C22H29FN2O
• Molecular Weight: 356.5 g/mol

Description

2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol, also known as FPPP, is a psychoactive compound that has gained attention in the scientific community due to its potential applications in research. FPPP is a piperazine derivative that belongs to the class of phenylpiperazines. This compound has been studied for its effects on the central nervous system and its potential therapeutic applications.

Mechanism of Action

2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol acts as a dopamine and serotonin reuptake inhibitor, which means it prevents the reuptake of these neurotransmitters by the presynaptic neuron. This leads to an increase in the concentration of dopamine and serotonin in the synaptic cleft, which can have various effects on the brain.
Biochemical and Physiological Effects:
2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol has been shown to have various effects on the brain, including increased locomotor activity and hyperthermia. It has also been shown to increase the release of dopamine and serotonin in certain brain regions. However, the exact biochemical and physiological effects of 2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol in lab experiments is its ability to selectively target dopamine and serotonin receptors. This can help researchers study the effects of these neurotransmitters on the brain. However, one limitation is that 2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol has not been extensively studied in humans, and its safety profile is not well understood.

Future Directions

There are several potential future directions for research on 2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol. One area of interest is its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Another area of interest is its potential use as a tool for studying the neurobiology of addiction. Additionally, further research is needed to better understand the safety profile of 2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol and its effects on the brain.

Synthesis Methods

2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzyl chloride with 3-phenylpropylamine to form N-(2-fluorobenzyl)-3-phenylpropylamine. This intermediate is then reacted with ethanolamine to form 2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol.

Scientific Research Applications

2-[1-(2-fluorobenzyl)-4-(3-phenylpropyl)-2-piperazinyl]ethanol has been studied for its potential applications in neuroscience research. It has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes it a potential tool for studying the effects of these neurotransmitters on the brain.